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Compound of Interest

Compound Name: HP210

Cat. No.: B10857001

For Researchers, Scientists, and Drug Development Professionals

Introduction

HP210 is a selective glucocorticoid receptor modulator (SGRM) that has shown potential in the
study of inflammation-related diseases.[1] It functions by inhibiting the mRNA expression of
pro-inflammatory cytokines such as IL-13 and IL-6.[1] Proper preparation and storage of
HP210 stock solutions are crucial for maintaining its stability and ensuring accurate and
reproducible experimental results. These application notes provide detailed protocols for the
preparation and storage of HP210 stock solutions for both in vitro and in vivo applications.

Data Presentation

Physicochemical and Solubili tn

Property Value Source
Molecular Formula C22H19N302S2 [1][2]
Molecular Weight 421.54 g/mol [1112]
Appearance White to off-white solid [1][2]
Purity >98% [2]
Solubility in DMSO 125 mg/mL (296.53 mM) [1]
Solubility in DMSO (R-HP210) 250 mg/mL (593.06 mM) [2]
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Note: It is recommended to use newly opened, hygroscopic DMSO for the best solubility
results. Ultrasonic assistance may be required to fully dissolve the compound.[1][2]

Recommended Storage Conditions

Storage .

Form Duration Source
Temperature

Powder -20°C 3 years [1112]

In Solvent -80°C 6 months [1112]

In Solvent -20°C 1 month [1][2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM HP210 Stock
Solution in DMSO for In Vitro Use

Materials:

HP210 powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Calibrated pipettes
Procedure:

o Calculate the required mass of HP210: To prepare 1 mL of a 10 mM stock solution, weigh
out 4.2154 mg of HP210 powder.

¢ Dissolution:
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[e]

Aseptically add the weighed HP210 powder to a sterile microcentrifuge tube.

o

Add 1 mL of anhydrous DMSO to the tube.

[¢]

Vortex the solution thoroughly for 1-2 minutes.

[¢]

If the compound is not fully dissolved, sonicate the solution in an ultrasonic bath for 5-10
minutes, or until the solution is clear.[1][2]

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1][2]

Protocol 2: Preparation of HP210 Formulation for In Vivo
Administration

This protocol describes the preparation of a vehicle solution containing HP210 for
administration in animal models.

Materials:

e HP210 powder

o Dimethyl Sulfoxide (DMSO)
e PEG300

e Tween-80

e Saline (0.9% NacCl)

e Sterile conical tubes
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o Vortex mixer
Procedure:
This protocol is for preparing a final solution with a concentration of > 2.08 mg/mL.[2]

o Prepare a concentrated DMSO stock solution of HP210. For example, prepare a 20.8 mg/mL
stock solution in DMSO.

e Vehicle Preparation (for a final volume of 1 mL):

[e]

In a sterile conical tube, add 400 pL of PEG300.

o Add 100 pL of the 20.8 mg/mL HP210 in DMSO stock solution to the PEG300 and mix
thoroughly by vortexing.[2]

o Add 50 pL of Tween-80 to the mixture and vortex again until the solution is homogenous.

[2]
o Add 450 pL of saline to the tube to bring the final volume to 1 mL.[2]

o Vortex the final solution until it is clear and homogenous. The final concentration of HP210
will be = 2.08 mg/mL.[2]

o Administration: The prepared formulation should be used immediately.

Visualizations

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.medchemexpress.com/r-hp210.html
https://www.benchchem.com/product/b10857001?utm_src=pdf-body
https://www.benchchem.com/product/b10857001?utm_src=pdf-body
https://www.medchemexpress.com/r-hp210.html
https://www.medchemexpress.com/r-hp210.html
https://www.medchemexpress.com/r-hp210.html
https://www.benchchem.com/product/b10857001?utm_src=pdf-body
https://www.medchemexpress.com/r-hp210.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Protocol 2: In Vivo Formulation
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Caption: Experimental workflow for HP210 stock solution preparation.
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Caption: HP210 mechanism of action on the NF-kB signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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